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Compound of Interest

Compound Name: Oseltamivir-d3

Cat. No.: B11929627

Oseltamivir-d3: A Technical Guide for
Researchers

This technical guide provides comprehensive information on Oseltamivir-d3, a deuterated
analog of the antiviral medication Oseltamivir. It is intended for researchers, scientists, and
drug development professionals. This document outlines suppliers, purchasing details, and
detailed experimental protocols for its use as an internal standard in analytical methods.

Oseltamivir-d3 and its Analogs: Supplier and
Purchasing Information

Oseltamivir-d3 and its related deuterated compounds, such as Oseltamivir-d3 Phosphate
and Oseltamivir-d3 Acid, are available from several reputable suppliers of research chemicals
and pharmaceutical standards. These compounds are primarily used in research and
development and are not intended for human or veterinary use.[1] The following tables
summarize the available information on suppliers, product variations, and purchasing details.

Table 1: Oseltamivir-d3 and its Analogs - Supplier Information
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Supplier Available Forms Website
Oseltamivir-d3, Oseltamivir

MedchemExpress _ medchemexpress.com
acid-d3
Oseltamivir-13C-d3,

Clinivex Oseltamivir-d3 Phosphate, clinivex.com

Oseltamivir-d3 Acid

Simson Pharma Limited

Oseltamivir-D3 Carboxylic Acid

simsonpharma.com

Santa Cruz Biotechnology

Oseltamivir-d3 Acid

scbt.com

Sussex Research Laboratories

Inc.

Oseltamivir-d3 Acid

sussex-research.com

A2B Chem

Oseltamivir Acid-d3

a2bchem.com

Pharmaffiliates

Oseltamivir-d3, Oseltamivir-d3
Acid, Oseltamivir-d3
Phosphate

pharmaffiliates.com

LGC Standards

Oseltamivir acid N-acetyl-d3

Igcstandards.com

Table 2: Oseltamivir-d3 and its Analogs - Purchasing Details
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] CAS Molecular ] Pack Price
Product Supplier Purity .
Number Formula Size(s) (USD)
Oseltamivir  MedchemE  1093851- CieH2s5DsN 1mg, 5mgq, Request
-d3 Xpress 61-6 204 10mg Quote
Oseltamivir  Pharmaffili 1093851- Ci16H2s5D3N ] Request
- Enquire
-d3 ates 61-6 204 Quote
Oseltamivir
o ] Request
-d3 Clinivex N/A - - Enquire
Quote
Phosphate
Oseltamivir -
Pharmaffili Cie6H28D3N ) Request
-d3 N/A - Enquire
ates 20sP Quote
Phosphate
1mg, 5mg,
o 10mg,
Oseltamivir  MedchemE  1242184- C14H21DsN - Request
- mg,
-d3 Acid Xpress 43-5 204 J Quote
50mg,
100mg
Oseltamivir o 1242184- ) Request
) Clinivex - - Enquire
-d3 Acid 43-5 Quote
Oseltamivir )
Simson
-D3 ] Request
] Pharma N/A - - Enquire
Carboxylic o Quote
) Limited
Acid
o Santa Cruz
Oseltamivir ) 1242184- Ci14H21DsN ] Request
) Biotechnol - Enquire
-d3 Acid 43-5 204 Quote
ogy
Sussex
Oseltamivir  Research 1242184- Ci14H21DsN  >95% 2mg, 5mg, $1,250.00
-d3 Acid Laboratorie  43-5 204 (HPLC) 10mg (for 10mgq)
s Inc.
Oseltamivir 1242184- C14H21D3N ) Request
) A2B Chem 98% Enquire
Acid-d3 43-5 204 Quote
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Oseltamivir ~ Pharmaffili 1242184- C14H21DsN Enaui Request
- nquire

-d3 Acid ates 43-5 204 a Quote
Oseltamivir

] LGC 1242184- C142H3H21 >95% Request
acid N- 1mg, 25mg

Standards 43-5 N204 (HPLC) Quote

acetyl-d3

Experimental Protocol: Quantification of Oseltamivir
in Human Plasma using LC-MS/MS with Oseltamivir-
d3 as an Internal Standard

The following is a representative protocol synthesized from established methodologies for the
guantitative analysis of Oseltamivir and its active metabolite, Oseltamivir Carboxylate, in
human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][3][4]
Oseltamivir-d3 is employed as an internal standard (IS) to ensure accuracy and precision.

Materials and Reagents

» Oseltamivir reference standard

o Oseltamivir Carboxylate reference standard

¢ Oseltamivir-d3 (Internal Standard)

e Human plasma (with anticoagulant, e.g., EDTA)
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

e Ammonium formate

o Water (deionized, 18 MQ-cm)

e Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB) or protein precipitation plates
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Stock and Working Solutions Preparation

Stock Solutions (1 mg/mL): Prepare individual stock solutions of Oseltamivir, Oseltamivir
Carboxylate, and Oseltamivir-d3 by dissolving the accurately weighed compounds in
methanol.

Working Standard Solutions: Prepare serial dilutions of the Oseltamivir and Oseltamivir
Carboxylate stock solutions with a 50:50 methanol:water mixture to create calibration
standards.

Internal Standard Working Solution (100 ng/mL): Dilute the Oseltamivir-d3 stock solution
with methanol to achieve a final concentration of 100 ng/mL.[5]

Sample Preparation

Two common methods for sample preparation are Solid-Phase Extraction (SPE) and Protein
Precipitation (PPT).

Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water.

Loading: To 200 pL of plasma sample, add 50 uL of the Oseltamivir-d3 internal standard
working solution and vortex. Load the entire mixture onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of water.
Elution: Elute the analytes with 1 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen at 40°C. Reconstitute the residue in 200 uL of the mobile phase.

To 50 pL of plasma sample, add 150 pL of the Oseltamivir-d3 internal standard working
solution (in acetonitrile or methanol).[5]

Vortex vigorously for 1 minute to precipitate the proteins.
Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.
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LC-MS/MS Conditions
e Liquid Chromatography (LC):

o Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 pm).
o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping
up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-
equilibration step.

o Flow Rate: 0.3 mL/min.
o Injection Volume: 5-10 pL.
o Tandem Mass Spectrometry (MS/MS):
o lonization Mode: Positive Electrospray lonization (ESI+).
o Scan Type: Multiple Reaction Monitoring (MRM).
o MRM Transitions:
» Oseltamivir: Q1 313.2 -> Q3 285.2
» Oseltamivir Carboxylate: Q1 285.2 -> Q3 138.1[3]

» Oseltamivir-d3: Q1 316.2 -> Q3 288.2 (adjust based on specific deuteration pattern)

Data Analysis

Quantify Oseltamivir and Oseltamivir Carboxylate by calculating the peak area ratio of the
analyte to the internal standard (Oseltamivir-d3). Construct a calibration curve by plotting the
peak area ratios of the calibration standards against their known concentrations. Determine the
concentration of the analytes in the unknown samples by interpolation from the calibration

curve.
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Visualized Experimental Workflow

The following diagram illustrates the key steps in the quantification of Oseltamivir in a biological
sample using Oseltamivir-d3 as an internal standard.

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Oseltamivir quantification using Oseltamivir-d3.

Signaling Pathway (lllustrative)

While Oseltamivir-d3 itself is not involved in a signaling pathway (it serves as an analytical
standard), the parent compound, Oseltamivir (as its active metabolite Oseltamivir Carboxylate),
acts by inhibiting the neuraminidase enzyme of the influenza virus. This inhibition prevents the
release of new viral particles from infected host cells, thereby halting the spread of the
infection.
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Caption: Inhibition of influenza neuraminidase by Oseltamivir Carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5760963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5760963/
https://pubmed.ncbi.nlm.nih.gov/22418071/
https://pubmed.ncbi.nlm.nih.gov/22418071/
https://pubmed.ncbi.nlm.nih.gov/22418071/
https://pubmed.ncbi.nlm.nih.gov/22418071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496839/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496839/
https://www.benchchem.com/product/b11929627#oseltamivir-d3-supplier-and-purchasing-information
https://www.benchchem.com/product/b11929627#oseltamivir-d3-supplier-and-purchasing-information
https://www.benchchem.com/product/b11929627#oseltamivir-d3-supplier-and-purchasing-information
https://www.benchchem.com/product/b11929627#oseltamivir-d3-supplier-and-purchasing-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11929627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

